Cas no 1485578-19-5 ([3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine)

[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with an oxan-4-yl group and an aminomethyl functional group. This structure imparts unique reactivity and potential utility in medicinal chemistry and agrochemical applications. The oxadiazole moiety contributes to stability and hydrogen-bonding capabilities, while the oxan-4-yl group enhances solubility and steric modulation. The primary amine functionality allows for further derivatization, making it a versatile intermediate in synthetic pathways. Its balanced lipophilicity and polarity suggest favorable pharmacokinetic properties for drug discovery. The compound’s well-defined scaffold is advantageous for structure-activity relationship studies in bioactive molecule development.
[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine structure
1485578-19-5 structure
Product Name:[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine
CAS No:1485578-19-5
MF:C8H13N3O2
MW:183.207721471786
MDL:MFCD21188310
CID:5047179
PubChem ID:65329407
Update Time:2025-11-06

[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine Chemical and Physical Properties

Names and Identifiers

    • [3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine
    • [3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine
    • MDL: MFCD21188310
    • Inchi: 1S/C8H13N3O2/c9-5-7-10-8(11-13-7)6-1-3-12-4-2-6/h6H,1-5,9H2
    • InChI Key: PDXMSWZNWRVZIY-UHFFFAOYSA-N
    • SMILES: O1CCC(C2=NOC(CN)=N2)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 162
  • XLogP3: -0.5
  • Topological Polar Surface Area: 74.2

[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
O220166-100mg
[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine
1485578-19-5
100mg
$ 115.00 2022-06-03
TRC
O220166-500mg
[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine
1485578-19-5
500mg
$ 435.00 2022-06-03
TRC
O220166-1g
[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine
1485578-19-5
1g
$ 660.00 2022-06-03
Enamine
EN300-264890-0.05g
[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine
1485578-19-5
0.05g
$587.0 2023-09-14
Enamine
EN300-264890-0.1g
[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine
1485578-19-5
0.1g
$615.0 2023-09-14
Enamine
EN300-264890-0.25g
[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine
1485578-19-5
0.25g
$642.0 2023-09-14
Enamine
EN300-264890-0.5g
[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine
1485578-19-5
0.5g
$671.0 2023-09-14
Enamine
EN300-264890-1.0g
[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine
1485578-19-5
1g
$699.0 2023-04-24
Enamine
EN300-264890-2.5g
[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine
1485578-19-5
2.5g
$1370.0 2023-09-14
Enamine
EN300-264890-5.0g
[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine
1485578-19-5
5g
$2028.0 2023-04-24

[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine Related Literature

Additional information on [3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine

Comprehensive Overview of [3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine (CAS No. 1485578-19-5)

The compound [3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine (CAS No. 1485578-19-5) is a specialized organic molecule featuring a unique combination of oxadiazole and oxan (tetrahydropyran) moieties. This structure has garnered significant interest in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. The presence of the 1,2,4-oxadiazole ring, known for its metabolic stability and hydrogen-bonding capabilities, makes it a valuable building block in drug discovery. Researchers are particularly intrigued by its applications in modulating enzyme targets and receptor interactions, aligning with current trends in precision medicine and small-molecule therapeutics.

In recent years, the demand for heterocyclic compounds like [3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine has surged, driven by their versatility in addressing challenges such as drug resistance and selective toxicity. The oxan-4-yl group enhances lipophilicity, potentially improving blood-brain barrier penetration—a hot topic in neuropharmacology. This aligns with frequent search queries like "oxadiazole derivatives in CNS drugs" or "tetrahydropyran role in drug design", reflecting industry priorities. Computational studies suggest this compound’s utility in fragment-based drug discovery, a method gaining traction for its efficiency in identifying lead compounds.

Synthetic routes to CAS 1485578-19-5 often involve cyclocondensation reactions between amidoximes and carboxylic acid derivatives, followed by functional group modifications. Its methanamine tail offers a handle for further derivatization, enabling the creation of libraries for high-throughput screening—a technique frequently discussed in AI-driven drug development forums. Notably, the compound’s oxadiazole-oxan hybrid structure exhibits promising ADME properties (absorption, distribution, metabolism, excretion), a critical consideration in modern medicinal chemistry optimization strategies.

Beyond pharmaceuticals, [3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine has potential in material science, particularly in designing photoactive polymers due to its conjugated system. This intersects with trending searches on "smart materials for sensors" and "biodegradable electronic components". Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity (>98%), meeting stringent requirements for preclinical studies. As regulatory agencies emphasize green chemistry, synthetic protocols for this compound are being optimized to reduce hazardous byproducts—a response to the growing demand for sustainable synthesis methods.

The safety profile of CAS 1485578-19-5 remains under investigation, though preliminary data suggest low acute toxicity. Its stability under physiological pH conditions makes it suitable for oral bioavailability studies, a key focus area in pharmacokinetic research. Patent databases reveal increasing filings involving this scaffold, particularly for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators—topics dominating recent biotech investment discussions. With the rise of AI-assisted molecular docking, this compound’s 3D conformation is being extensively modeled to predict binding affinities against emerging disease targets.

In conclusion, [3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine represents a compelling case study in structure-activity relationship (SAR) exploration. Its dual functionality—combining the rigidity of oxadiazole with the flexibility of oxan—exemplifies contemporary strategies in rational drug design. As researchers decode its interactions with biological membranes and protein pockets, this compound may unlock novel therapeutic avenues, resonating with today’s emphasis on targeted therapies and personalized medicine.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.